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Compound of Interest

Compound Name: NSC5844

Cat. No.: B1680227

For researchers and drug development professionals, the proper management of chemical
compounds is paramount for ensuring laboratory safety and environmental protection. This
guide provides essential information and step-by-step procedures for the safe disposal of
NSC5844, a bisquinoline compound with C-C chemokine receptor type 1 (CCR1)-agonistic
properties.[1] While specific environmental hazard data for NSC5844 is not readily available,
the following procedures are based on established best practices for handling laboratory
chemicals.

Chemical and Physical Properties of NSC5844

A summary of the key quantitative data for NSC5844 is provided in the table below. This
information is critical for understanding the compound's basic characteristics.

Property Value

Chemical Formula C20H16CI2N4
Molecular Weight 383.27 g/mol [2]
CAS Number 140926-75-6[1][2]

General Disposal Procedures for NSC5844

Given the absence of specific disposal directives for NSC5844, it is imperative to treat it as a
potentially hazardous chemical. The following steps are recommended for its disposal, in
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accordance with general laboratory safety protocols.

Step 1: Personal Protective Equipment (PPE)

Before handling NSC5844, ensure that appropriate personal protective equipment is worn. This
includes:

o Safety glasses or goggles
o Chemical-resistant gloves

o Alab coat

Step 2: Waste Segregation and Collection

All waste materials contaminated with NSC5844 should be segregated from general laboratory
waste. This includes:

e Unused or expired NSC5844
o Contaminated consumables (e.g., pipette tips, tubes, gloves)
o Contaminated solutions

Collect all NSC5844 waste in a designated, clearly labeled, and sealed hazardous waste
container. The container should be compatible with the chemical properties of the compound.

Step 3: Disposal of Liquid Waste

Do not dispose of NSC5844 solutions down the drain.[3] All liquid waste containing this
compound should be collected in a designated hazardous waste container. If the compound is
dissolved in a solvent, the waste should be treated as hazardous solvent waste.

Step 4: Disposal of Solid Waste

Solid NSC5844 and any labware grossly contaminated with the compound should be collected
for hazardous waste disposal. For trace amounts of contamination on labware,
decontamination procedures should be followed.
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Step 5: Decontamination of Labware

Labware that has come into contact with NSC5844 should be decontaminated before reuse or

disposal. A common procedure involves:

e Rinsing the labware with a suitable solvent to remove the compound. The solvent rinse

should be collected as hazardous waste.
e Washing the labware with an appropriate laboratory detergent and water.

» Rinsing thoroughly with deionized water.

Step 6: Professional Disposal

All collected hazardous waste containing NSC5844 must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[4][5] Ensure that all waste is properly labeled and documented according

to institutional and regulatory guidelines.

Experimental Workflow: NSC5844 Inhibition of
Angiogenesis

The following diagram illustrates the logical workflow for an experiment investigating the
inhibitory effect of NSC5844 on angiogenesis, a process it is known to affect.[2]
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Experimental workflow for assessing NSC5844's anti-angiogenic activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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